Cas no 898444-48-9 (N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide)

• Product Name: N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide
• CAS No: 898444-48-9
• MF: C₁₈H₂₇N₃O₄S
• MW: 381.489683389664
• CID: 6348769
• PubChem ID: 18574269
• Update Time: 2025-06-09

N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide
• N'-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-N-propylethanediamide
• N'-[2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl]-N-propyloxamide
• N1-(2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)-N2-propyloxalamide
• F2571-0010
• AKOS024660875
• 898444-48-9

• Inchi： 1S/C18H27N3O4S/c1-2-12-19-17(22)18(23)20-13-11-15-8-6-7-14-21(15)26(24,25)16-9-4-3-5-10-16/h3-5,9-10,15H,2,6-8,11-14H2,1H3,(H,19,22)(H,20,23)
• InChI Key： HIXNLOIFJFQTBV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCCCC1CCNC(C(NCCC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 381.17222752g/mol
• Monoisotopic Mass: 381.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide

Comprehensive Overview of N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide (CAS No. 898444-48-9)

The compound N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide, identified by its CAS No. 898444-48-9, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a benzenesulfonyl group and a piperidine ring, makes it a subject of interest for scientists exploring novel drug candidates and enzymatic inhibitors. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to CAS No. 898444-48-9 is its role in drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to known bioactive molecules. The piperidine moiety, a common pharmacophore, enhances its binding affinity to biological targets, while the benzenesulfonyl group contributes to its stability and solubility. These attributes align with the growing demand for small-molecule therapeutics in treating chronic diseases.

Another area of interest is the compound's synthetic pathway. Organic chemists often search for efficient methods to synthesize N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide, with a focus on green chemistry principles. Recent advancements in catalytic reactions and microwave-assisted synthesis have streamlined its production, reducing waste and improving yields. This aligns with the broader industry shift toward sustainable chemistry, a hot topic among researchers and environmental advocates.

The compound's physicochemical properties are also a key focus. Its logP value, hydrogen bonding capacity, and molecular weight are critical parameters for ADME (Absorption, Distribution, Metabolism, and Excretion) studies. These factors determine its suitability as a drug candidate, a topic frequently explored in computational chemistry forums and AI-driven drug design platforms. The integration of machine learning in predicting its behavior has further accelerated its evaluation in virtual screening pipelines.

In addition to its pharmaceutical applications, CAS No. 898444-48-9 has garnered attention in material science. Its unique structure allows for potential use in polymeric materials or catalysts, though this area remains underexplored. The compound's versatility highlights the intersection of organic chemistry and nanotechnology, a trending topic in academic and industrial research.

To address common queries, it's worth noting that N'-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N-propylethanediamide is not classified as a hazardous substance, making it accessible for laboratory use. However, standard safety protocols should always be followed. Its commercial availability through specialized chemical suppliers has facilitated its adoption in diverse research projects, from medicinal chemistry to bioconjugation studies.

In summary, CAS No. 898444-48-9 represents a compelling case study in modern chemical research. Its multifaceted applications, from drug development to material innovation, underscore its relevance in addressing global challenges in healthcare and technology. As interest in precision medicine and sustainable synthesis grows, this compound is poised to remain a focal point in scientific discourse.